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Compound of Interest

Compound Name: 3-Methoxy-1,2-propanediol

Cat. No.: B053666

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methoxy-1,2-propanediol, also known as glycerol a-monomethyl ether, is a versatile
chemical intermediate with applications in various fields, including the synthesis of
pharmaceuticals and as a component in the formulation of specialized solvents. Its structure,
featuring both ether and diol functionalities, imparts unique solubility and reactivity
characteristics. This document provides detailed experimental protocols for the synthesis of 3-
Methoxy-1,2-propanediol via two primary routes: the base-catalyzed reaction of glycidol with
methanol and the Williamson ether synthesis from 3-chloro-1,2-propanediol. Additionally, an
alternative greener route starting from glycerol is discussed.

Synthetic Pathways Overview

The synthesis of 3-Methoxy-1,2-propanediol can be achieved through several chemical
transformations. The choice of pathway often depends on the availability of starting materials,
desired scale, and process safety considerations. The most common and direct methods
involve the ring-opening of an epoxide or the nucleophilic substitution on a halogenated diol.
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Note and Experimental Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053666#experimental-protocol-for-3-methoxy-1-2-

propanediol-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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